molecular formula C17H25NO B335437 N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide

N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide

Cat. No.: B335437
M. Wt: 259.4 g/mol
InChI Key: WTKPSEYOHHQRSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide is a chemical compound with the molecular formula C17H25NO and a molecular weight of 259.3865 . This compound is known for its unique structure, which includes a cyclohexane ring attached to a carboxamide group and a 4-sec-butylphenyl group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide typically involves the reaction of 4-sec-butylphenylamine with cyclohexanecarboxylic acid. The reaction is carried out under specific conditions to ensure the formation of the desired product. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: this compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide is utilized in various scientific research fields, including:

Mechanism of Action

The mechanism of action of N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

N-[4-(butan-2-yl)phenyl]cyclohexanecarboxamide can be compared with other similar compounds, such as:

  • N-(4-butylphenyl)cyclohexanecarboxamide
  • N-(4-sec-butylphenyl)-3-phenylacrylamide
  • N-(4-sec-butylphenyl)-4-chlorobenzamide
  • N-(4-sec-butylphenyl)-4-ethoxybenzamide

These compounds share similar structural features but differ in their specific substituents and functional groups. The uniqueness of this compound lies in its specific combination of the 4-sec-butylphenyl group and the cyclohexanecarboxamide moiety, which imparts distinct chemical and biological properties .

Properties

Molecular Formula

C17H25NO

Molecular Weight

259.4 g/mol

IUPAC Name

N-(4-butan-2-ylphenyl)cyclohexanecarboxamide

InChI

InChI=1S/C17H25NO/c1-3-13(2)14-9-11-16(12-10-14)18-17(19)15-7-5-4-6-8-15/h9-13,15H,3-8H2,1-2H3,(H,18,19)

InChI Key

WTKPSEYOHHQRSA-UHFFFAOYSA-N

SMILES

CCC(C)C1=CC=C(C=C1)NC(=O)C2CCCCC2

Canonical SMILES

CCC(C)C1=CC=C(C=C1)NC(=O)C2CCCCC2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.